Cas no 29458-43-3 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1-methyl-)

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1-methyl- structure
29458-43-3 structure
Product Name:2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1-methyl-
CAS No:29458-43-3
MF:C5H7N3O3
MW:157.127380609512
CID:274449
PubChem ID:271675
Update Time:2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1-methyl-
    • 5-amino-1-methyl-1,3-diazinane-2,4,6-trione
    • 1-Methyl-uramil
    • 5-amino-1-methyl-barbituric acid
    • 5-Amino-1-methyl-barbitursaeure
    • 5-amino-1-methyl-pyrimidine-2,4,6-trione
    • NSC-115594
    • 29458-43-3
    • NSC115594
    • DTXSID70297329
    • 5-amino-1-methylpyrimidine-2,4,6(1h,3h,5h)-trione
    • Inchi: 1S/C5H7N3O3/c1-8-4(10)2(6)3(9)7-5(8)11/h2H,6H2,1H3,(H,7,9,11)
    • InChI Key: BWSLPDFWDSLDQQ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(NC(N1C)=O)=O)N

Computed Properties

  • Exact Mass: 157.04900
  • Monoisotopic Mass: 157.048741
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.6
  • Topological Polar Surface Area: 92.5

Experimental Properties

  • Density: 1.42
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.527
  • PSA: 92.50000
  • LogP: -1.01110

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1-methyl- Related Literature

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